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Introduction
Bis(cyclobutylmethyl)amine is a secondary amine characterized by the presence of two

cyclobutylmethyl groups attached to a central nitrogen atom. This molecule is of significant

interest to researchers in organic synthesis and medicinal chemistry due to the unique

structural and electronic properties conferred by the cyclobutyl moiety. The four-membered ring

system is a prevalent motif in a variety of bioactive molecules and approved drugs, valued for

its ability to introduce conformational rigidity and act as a bioisosteric replacement for other

functional groups.[1] This guide provides a comprehensive overview of the molecular

characteristics, synthesis, and potential applications of Bis(cyclobutylmethyl)amine, with a

focus on its relevance in the field of drug development.

Core Molecular Attributes
The fundamental properties of Bis(cyclobutylmethyl)amine are derived from its chemical

structure, which dictates its reactivity, physical characteristics, and potential biological
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interactions.

Molecular Formula and Weight
The chemical structure of Bis(cyclobutylmethyl)amine consists of two cyclobutylmethyl

groups, each comprising a cyclobutane ring attached to a methylene bridge, which are in turn

bonded to a central secondary amine.

Chemical Formula: C₁₀H₁₉N

Molecular Weight: 153.27 g/mol

These values are calculated based on the constituent atoms: 10 carbon atoms, 19 hydrogen

atoms, and 1 nitrogen atom.
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Caption: 2D representation of Bis(cyclobutylmethyl)amine.
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Physicochemical Properties and Data
While specific experimental data for Bis(cyclobutylmethyl)amine is not widely published, its

properties can be reliably predicted and understood by comparison with analogous structures

such as (Cyclobutylmethyl)(methyl)amine[2] and Bis(cyclohexylmethyl)amine.[3]
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Property
Predicted Value /
Characteristic

Rationale and Comparative
Insights

Appearance Colorless to pale yellow liquid

Similar aliphatic amines are

typically liquids at room

temperature.[4][5]

Boiling Point Estimated 210-230 °C

Higher than (Cyclobutylmethyl)

(methyl)amine due to

increased molecular weight

and van der Waals forces.

Lower than its cyclohexyl

analog due to a more compact

structure.[3][4]

Solubility

Sparingly soluble in water;

soluble in common organic

solvents (e.g., ethanol,

acetone, dichloromethane)

The presence of the nitrogen

atom allows for some

hydrogen bonding with water,

but the large nonpolar alkyl

groups dominate, leading to

higher solubility in organic

solvents.[5]

Basicity (pKa) Estimated 10.5 - 11.5

Typical for a secondary

aliphatic amine. The electron-

donating nature of the alkyl

groups increases the electron

density on the nitrogen,

enhancing its basicity.[4]

Storage and Stability

Store in a cool, dry, well-

ventilated area under an inert

atmosphere (e.g., Argon).

Keep away from oxidizing

agents and CO₂.

Secondary amines can be

susceptible to oxidation and

can react with atmospheric

carbon dioxide to form

carbamates, which can affect

purity over time.[6]
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The synthesis of Bis(cyclobutylmethyl)amine can be achieved through established methods

for the formation of secondary amines, most notably via reductive amination. This approach

offers a versatile and high-yielding route to the target molecule.

Reductive Amination Protocol
Reductive amination involves the reaction of an aldehyde or ketone with an amine to form an

imine or enamine intermediate, which is then reduced in situ to the corresponding amine.[7] For

the synthesis of Bis(cyclobutylmethyl)amine, this would involve the reaction of

cyclobutanecarboxaldehyde with cyclobutylmethylamine.

Reaction Scheme:
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(e.g., NaBH(OAc)₃) Bis(cyclobutylmethyl)amine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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